Cas no 119875-69-3 (Pyridine,4-(3-ethenyl-2-oxiranyl)-)

• Product Name: Pyridine,4-(3-ethenyl-2-oxiranyl)-
• CAS No: 119875-69-3
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• CID: 132311
• PubChem ID: 1402890
• Update Time: 2025-04-19

Pyridine,4-(3-ethenyl-2-oxiranyl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine,4-(3-ethenyl-2-oxiranyl)-
• Pyridine, 4-(3-ethenyloxiranyl)- (9CI)
• CS-0270002
• 2-(4-benzylpiperazin-1-yl)acetic acid
• A4621
• SR-01000068124-1
• (4-Benzyl-piperazin-1-yl)-acetic acid
• 119875-69-3
• E86956
• SR-01000068124
• (4-benzylpiperazin-1-yl)acetic acid
• FNCALUISHXHMND-UHFFFAOYSA-N
• NS-03120
• (4-Benzyl-piperazin-1-yl)-aceticaciddihydrochloride
• (4-Benzyl-piperazin-1-yl)-aceticacid
• 119929-87-2
• N-benzyl,N'-carboxymethylpiperazine
• AKOS000101749
• FT-0678779
• 1-Piperazineacetic acid, 4-(phenylmethyl)-
• MFCD05668053
• BB 0219254
• SCHEMBL2717435
• DTXSID10362787
• EN300-12950
• (4-benzyl-piperazin-1-yl)acetic acid
• 4-benzylpiperazinoacetic acid
• 4-(phenylmethyl)-1-Piperazineacetic acid

• Inchi： 1S/C13H18N2O2/c16-13(17)11-15-8-6-14(7-9-15)10-12-4-2-1-3-5-12/h1-5H,6-11H2,(H,16,17)
• InChI Key： FNCALUISHXHMND-UHFFFAOYSA-N
• SMILES： OC(CN1CCN(CC2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 147.06847
• Monoisotopic Mass: 234.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• PSA: 25.42